Cas no 57-10-3 (Palmitic acid)

Palmitic acid is a long-chain saturated fatty acid that serves as a versatile building block in various chemical syntheses and industrial applications. Its key advantages lie in its stability, biodegradability, and ability to form stable derivatives with a wide range of functional groups, making it an attractive component for formulations requiring durability and compatibility.

Palmitic acid structure

Product Name:Palmitic acid

CAS No:57-10-3

Molecular Formula:C₁₆H₃₂O₂

Molecular Weight:256.424085617065

MDL:MFCD00002747

CID:33649

PubChem ID:24898674

Palmitic acid Properties

Names and Identifiers

- Palmitic Acid
- C16
- C16:0 FATTY ACID
- CARBOXYLIC ACID C16
- CETYLIC ACID
- FEMA 2832
- HEXADECANOIC ACID
- N-HEXADECANOIC ACID
- 1-Pentadecanecarboxylic acid
- acidehexadecylique
- acidepalmitique
- Cetylsαure
- Emersol 140
- Emersol 143
- Glycon P-45
- Hexadecansαure
- Hexadecanoic acid (Palmitic)
- PALMITIC ACID(P)
- PALMITIC ACID(P) PrintBack
- PALMITIC ACID, BIOTECH GRADE
- C16:0
- NSC 5030
- PamOH
- palmitate
- Hexadecylic acid
- Hydrofol
- n-Hexadecoic acid
- Pentadecanecarboxylic acid
- Palmitinic acid
- C16 fatty acid
- hexaectylic acid
- Industrene 4516
- Hystrene 8016
- Hystrene 9016
- 1-Hexyldecanoic Acid
- hexadecoic acid
- Palmitic acid, pure
- Palmitinsaeure
- Palmitic acid 95%
- Palmitic acid (natural)
- Prifac 2960
- FEMA No. 2832
- Pristerene 4934
- Edenor C16
- Kortacid 1698
- 542-42-7
- 57-10-3
- (16:0)
- n-hexadecanoate
- 2624-31-9
- Hexadecanoic acid, ion(1-)
- FA 16:0
- pentadecanecarboxylate
- 4991-47-3
- 1-hexyldecanoate
- ConMedNP.2334
- ConMedNP.2333
- 1-pentadecanecarboxylate
- 408-35-5
- Hexadecanoate
- CH3-[CH2]14-COOH
- CH3-[CH2]14-COO(-)
- 16:00
- n-hexadecoate
- LUCINACTANT COMPONENT PALMITIC ACID
- CETYL ACID [VANDF]
- STL146733
- Palmitic acid, SAJ first grade, >=95.0%
- BA71C79B-C9B1-451A-A5BE-B480B5CC7D0C
- BDBM50152850
- EC 200-312-9
- IMEX C 1498
- SR-01000944716-1
- FA 1695
- 1ST1714-1000
- SCHEMBL6177
- PALMITIC ACID [WHO-DD]
- LMFA01010001
- PALMITIC ACID (CONSTITUENT OF BORAGE SEED OIL)
- Hexadecanoic acid Palmitic acid
- 1b56
- HEXADECANOIC-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-D17 ACID
- Kortacid 1695
- P5585_SIGMA
- CR-0047
- 3v2q
- PALMITIC ACID (CONSTITUENT OF EVENING PRIMROSE OIL)
- CCG-267027
- 2hnx
- Acid, Hexadecanoic
- palmitoate
- 1-MONOPALMITIN_met001
- EINECS 200-312-9
- Palmitic acid_jeyam
- NCGC00259220-01
- Palmitic acid_RaGuSa
- Palmitic acid, >=95%, FCC, FG
- PALMITIC ACID (CONSTITUENT OF SPIRULINA) [DSC]
- Palmitic acid, certified reference material, TraceCERT(R)
- AKOS005720983
- DTXCID101602
- Lunac P 98
- GTPL1055
- Lunac P 95KC
- Palmitic acid, BioXtra, >=99%
- PALMITIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
- Palmitic acid [USAN:NF]
- FAT
- Z104474418
- Palmitic acid, natural, 98%, FG
- PLM
- SY006518
- Lunac P 95
- Palmitic acid, >=98% palmitic acid basis (GC)
- C00249
- Hydrofol Acid 1690
- PALMITIC ACID (MART.)
- Prifrac 2960
- Palmitic acid, Grade II, ~95%
- fatty acid 16:0
- NSC5030
- palmic acid
- PALMITIC ACID [II]
- Hexadecanoic acid anion
- CCRIS 5443
- CHEBI:15756
- s3794
- Palmitic acid (7CI,8CI)
- DB03796
- NCGC00164358-01
- Palmitic acid (NF)
- Prifac-2960
- (1(1)(3)C)hexadecanoic acid
- Palmitinsaure
- CS-0009861
- HMS3649N08
- PALMITIC ACID (II)
- BP-27917
- PALMITIC ACID [EP MONOGRAPH]
- 1219802-61-5
- Palmitic Acid, FCC
- F0001-1488
- NSC-5030
- 2hmb
- P0002
- WLN: QV15
- Epitope ID:141181
- UNII-2V16EO95H1
- AI3-01594
- 1ST1714
- NS00008548
- CHEMBL82293
- DTXSID2021602
- PALMITIC ACID [MI]
- NCGC00256424-01
- 2V16EO95H1
- CH3-(CH2)14-COOH
- HY-N0830
- 4-02-00-01157 (Beilstein Handbook Reference)
- Aethalic acid
- Hexadecoate
- Palmitic acid, United States Pharmacopeia (USP) Reference Standard
- Hexadecanoate (n-C16:0)
- PALMITIC ACID [VANDF]
- palmitic-acid
- PALMITIC ACID [HSDB]
- PALMITIC ACID [FCC]
- Tox21_201671
- Tox21_112105_1
- PALMITIC ACID (CONSTITUENT OF SPIRULINA)
- HSDB 5001
- PALMITIC ACID [USAN]
- Loxiol EP 278
- Q209727
- Tox21_112105
- Hexadecanoicacid
- PALMITIC ACID (CONSTITUENT OF FLAX SEED OIL)
- Sodium Palmitate, Palmitic acid sodium salt, Sodium hexadecanoate, Sodium pentadecanecarboxylate, HSDB 759
- SR-01000944716-2
- MFCD00002747
- EDENOR C 16-98-100
- Palmitinate
- NCGC00164358-02
- bmse000590
- PALMITIC ACID (EP MONOGRAPH)
- P1145
- Palmitic acid, Vetec(TM) reagent grade, 98%
- palmitoic acid
- Palmitic acid, purum, >=98.0% (GC)
- Pristerene-4934
- n-Hexadecyclic Acid
- EN300-19603
- PALMITIC ACID [DSC]
- Hexadecanoic--d5 Acid
- Acid, Palmitic
- BRN 0607489
- Hexadecanoic acid Solution in Methanol, 1000mug/mL
- Tox21_302966
- Univol U332
- PALMITIC ACID (CONSTITUENT OF SAW PALMETTO)
- Palmitic acid, >=99%
- D05341
- HEXADECANOIC-11,11,12,12-D4 ACID
- BBL011563
- SURFAXIN COMPONENT PALMITIC ACID
- Hexadecanoic acid 10 microg/mL in Acetonitrile
- CAS-57-10-3
- AC9381
- Cetyl acid
- Hexadecanoic acid (9CI)
- PA 900
- SR-01000944716
- PALMITIC ACID [FHFI]
- PALMITIC ACID [USP-RS]
- QSPL 166
- PALMITIC ACID [MART.]
- NCGC00164358-03
- Palmitic acid, European Pharmacopoeia (EP) Reference Standard
- 67701-02-4
- Palmitic acid, analytical standard
- Palmitic acid; Hexadecanoic acid
- Palmitic acid, for synthesis, 98.0%
- Palmitic acid, Pharmaceutical Secondary Standard; Certified Reference Material
- Hexadecoic acid , hexadecanoic acid , Cetylic acid
- FP49793
- MSK1714
- Hexadecanoic acid Solution in Methanol, 1000?g/mL
- MSK1714-1000
- HY-N0830R
- n-Hexadecanoic acid
- Cetylic acid
- Palmitic acid (Standard)
- Hexadecanoic acid
- YWB02249
- Cetylic acid;N-Hexadecanoic acid
- 200-312-9
- palmitic acid
- n-hexadecoic acid
- PALMITIC ACID
- Palmitic acid
- cetylic acid
- Palmitate
- Hexaectylic acid
- hexadecanoic acid
- 1-hexyldecanoic acid
- n-hexadecanoic acid
- hexadecanoate
- MDL： MFCD00002747
- InChIKey： IPCSVZSSVZVIGE-UHFFFAOYSA-N
- Inchi： 1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)
- SMILES： CCCCCCCCCCCCCCCC(=O)O
- BRN： 607489

Computed Properties

Exact Mass: 256.24023g/mol
Surface Charge: 0
XLogP3: 6.4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 14
Monoisotopic Mass: 256.24023g/mol
Monoisotopic Mass: 256.24023g/mol
Topological Polar Surface Area: 37.3Å²
Heavy Atom Count: 18
Complexity: 178
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 256.42

Experimental Properties

Odor: Virtually odorless; slight characteristic odor
Stability Shelf Life: Stable under recommended storage conditions.
Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
Viscosity: 7.80 mPa.sec (cP) at 70 °C
Heat of Combustion: -10,030.6 kJ/mol
Heat of Vaporization: 96.28 kJ/mole at 200 °C
Surface Tension: 28.2 mN/m (dyn/cm) at 70 °C
Dissociation Constants: pKa = 4.75 (est)
Taste: Slight characteristic taste
LogP: 5.55230
PSA: 37.30000
Merck: 6996
Refractive Index: 1.4273
Water Partition Coefficient: Insoluble
Boiling Point: 271.5 °C/100 mmHg(lit.)
Melting Point: 61-62.5 °C (lit.)
Vapor Pressure: 10 mmHg ( 210 °C)
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
FEMA: 2832 | PALMITIC ACID
Solubility: chloroform: 0.5 M, clear, colorless
Color/Form: Powder
Stability/Shelf Life: Stable. Combustible. Incompatible with bases, oxidizing agents, reducing agents.
Solubility: Not available
Sensitiveness: Sensitive to humidity
Density: 0.852 g/mL at 25 °C(lit.)
Refractive Index: Index of refraction: 1.4309 at 70 °C
Odor: Virtually odorless; slight characteristic odor

Palmitic acid Security Information

Symbol:
RTECS：RT4550000
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S26-S37/39
Risk Phrases：R36/38
Dangerous goods sign：
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H319
Warning Statement： P305+P351+P338
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R36/38
Signal Word：Warning
TSCA：Yes
Toxicity：LD50 i.v. in mice: 57±3.4 mg/kg (Or, Wretlind)

Palmitic acid Customs Data

HS CODE：2915709000
Customs Data：

China Customs Code:
2915709000

Overview:

2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Content of stearic acid and palmitic acid

Summary:

2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Palmitic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003A0I-100g	Palmitic Acid	57-10-3	95%	100g	$16.00	2025-03-21
A2B Chem LLC	AB52146-100g	hexadecanoic acid	57-10-3	95%	100g	$5.00	2024-04-19
abcr	AB402595-500 g	Palmitic acid, 98%; .	57-10-3	98%	500 g	€57.50	2023-07-19
Ambeed	A920864-100g	Hexadecanoic acid	57-10-3	95%	100g	$6.0	2024-05-31
City Chemical	P4188-25GM	Palmitic Acid P4188	57-10-3	99%	25gm	$90.37	2023-09-19
Enamine	EN300-19603-0.05g	hexadecanoic acid	57-10-3	95.0%	0.05g	$19.0	2025-03-21
FUJIFILM	168-20732-25g	Palmitic Acid, from Palm	57-10-3		25g	JPY 3300	2023-09-15
Larodan	10-1600-13-1g	Hexadecanoic acid	57-10-3	>99%	1g	€23.00	2025-03-07
Life Chemicals	F0001-1488-0.25g	Palmitic acid	57-10-3	95%+	0.25g	$18.0	2023-09-07
Oakwood	225490-1g	Palmitic acid	57-10-3	99%	1g	$9.00	2024-07-19